Cas no 165950-02-7 (3-({(tert-butoxy)carbonylamino}methyl)-4-methylbenzoic acid)
3-({(tert-butoxy)carbonylamino}methyl)-4-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-({[(tert-butoxy)carbonyl]amino}methyl)-4-methyl benzoic acid
- Benzoic acid, 3-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-4-methyl-
- 3-({(tert-butoxy)carbonylamino}methyl)-4-methylbenzoic acid
- EN300-1589521
- 165950-02-7
- 3-({[(tert-butoxy)carbonyl]amino}methyl)-4-methylbenzoic acid
-
- Inchi: 1S/C14H19NO4/c1-9-5-6-10(12(16)17)7-11(9)8-15-13(18)19-14(2,3)4/h5-7H,8H2,1-4H3,(H,15,18)(H,16,17)
- InChI Key: KAZULRRBZZVWSO-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(C)C(CNC(OC(C)(C)C)=O)=C1
Computed Properties
- Exact Mass: 265.13140809g/mol
- Monoisotopic Mass: 265.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Density: 1.156±0.06 g/cm3(Predicted)
- Boiling Point: 454.4±40.0 °C(Predicted)
- pka: 4.38±0.10(Predicted)
3-({(tert-butoxy)carbonylamino}methyl)-4-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1589521-0.05g |
3-({[(tert-butoxy)carbonyl]amino}methyl)-4-methylbenzoic acid |
165950-02-7 | 95% | 0.05g |
$202.0 | 2023-05-25 | |
| Enamine | EN300-1589521-0.1g |
3-({[(tert-butoxy)carbonyl]amino}methyl)-4-methylbenzoic acid |
165950-02-7 | 95% | 0.1g |
$301.0 | 2023-05-25 | |
| Enamine | EN300-1589521-0.25g |
3-({[(tert-butoxy)carbonyl]amino}methyl)-4-methylbenzoic acid |
165950-02-7 | 95% | 0.25g |
$431.0 | 2023-05-25 | |
| Enamine | EN300-1589521-0.5g |
3-({[(tert-butoxy)carbonyl]amino}methyl)-4-methylbenzoic acid |
165950-02-7 | 95% | 0.5g |
$679.0 | 2023-05-25 | |
| Enamine | EN300-1589521-1.0g |
3-({[(tert-butoxy)carbonyl]amino}methyl)-4-methylbenzoic acid |
165950-02-7 | 95% | 1g |
$871.0 | 2023-05-25 | |
| Enamine | EN300-1589521-2.5g |
3-({[(tert-butoxy)carbonyl]amino}methyl)-4-methylbenzoic acid |
165950-02-7 | 95% | 2.5g |
$1707.0 | 2023-05-25 | |
| Enamine | EN300-1589521-5.0g |
3-({[(tert-butoxy)carbonyl]amino}methyl)-4-methylbenzoic acid |
165950-02-7 | 95% | 5g |
$2525.0 | 2023-05-25 | |
| Enamine | EN300-1589521-10.0g |
3-({[(tert-butoxy)carbonyl]amino}methyl)-4-methylbenzoic acid |
165950-02-7 | 95% | 10g |
$3746.0 | 2023-05-25 | |
| Enamine | EN300-1589521-50mg |
3-({[(tert-butoxy)carbonyl]amino}methyl)-4-methylbenzoic acid |
165950-02-7 | 95.0% | 50mg |
$202.0 | 2023-09-23 | |
| Enamine | EN300-1589521-100mg |
3-({[(tert-butoxy)carbonyl]amino}methyl)-4-methylbenzoic acid |
165950-02-7 | 95.0% | 100mg |
$301.0 | 2023-09-23 |
3-({(tert-butoxy)carbonylamino}methyl)-4-methylbenzoic acid Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on 3-({(tert-butoxy)carbonylamino}methyl)-4-methylbenzoic acid
Professional Introduction to 3-({(tert-butoxy)carbonylamino}methyl)-4-methylbenzoic Acid (CAS No. 165950-02-7)
3-({(tert-butoxy)carbonylamino}methyl)-4-methylbenzoic acid, with the CAS number 165950-02-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a tert-butoxy carbonylamino group and a methyl substituent at the fourth position of the benzene ring imparts distinct chemical properties that are highly relevant to modern medicinal chemistry.
The< strong>tert-butoxy carbonylamino moiety is particularly noteworthy as it serves as a protective group for amino functions in peptide synthesis and drug development. This group enhances the stability of the compound during synthetic processes, allowing for selective modifications at other sites without unwanted side reactions. The benzoic acid backbone, on the other hand, is well-documented for its role in various pharmacological applications, including anti-inflammatory, analgesic, and antioxidant properties. The combination of these structural elements makes 3-({(tert-butoxy)carbonylamino}methyl)-4-methylbenzoic acid a versatile building block for designing novel therapeutic agents.
In recent years, there has been a surge in research focused on developing innovative strategies for treating chronic inflammatory diseases and cancer. The< strong>4-methylbenzoic acid derivative has shown promise in preclinical studies as a potential scaffold for small-molecule drugs that can modulate key biological pathways involved in these conditions. For instance, studies have demonstrated that compounds with similar structural motifs can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators. By inhibiting these enzymes, derivatives of benzoic acid have the potential to reduce inflammation and alleviate associated symptoms.
The< strong>methyl substituent at the fourth position of the benzene ring further influences the electronic properties of the molecule, enhancing its binding affinity to target proteins. This modification can be strategically employed to fine-tune pharmacokinetic parameters, such as solubility and metabolic stability, which are critical factors in drug formulation. The protective nature of the< strong>tert-butoxy carbonylamino group allows researchers to introduce additional functional groups or linkages without compromising the integrity of the molecule, thereby facilitating complex synthetic routes.
Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 3-({(tert-butoxy)carbonylamino}methyl)-4-methylbenzoic acid with biological targets with greater accuracy. These tools have been instrumental in identifying key residues on target proteins that mediate binding, allowing for rational design of analogs with improved efficacy and selectivity. For example, virtual screening techniques have identified derivatives of this compound that exhibit potent activity against specific isoforms of COX enzymes, which are overexpressed in certain types of cancer.
The pharmaceutical industry has also explored the use of 3-({(tert-butoxy)carbonylamino}methyl)-4-methylbenzoic acid in combination therapies. By pairing it with other bioactive molecules, researchers aim to achieve synergistic effects that can enhance therapeutic outcomes while minimizing side effects. Preliminary data suggest that when combined with natural products or synthetic inhibitors, this compound can amplify anti-inflammatory responses and improve disease management in chronic conditions such as rheumatoid arthritis.
In conclusion, 3-({(tert-butoxy)carbonylamino}methyl)-4-methylbenzoic acid (CAS No. 165950-02-7) represents a significant advancement in medicinal chemistry due to its unique structural features and potential applications in drug development. The interplay between its< strong>tert-butoxy carbonylamino,< strong>4-methylbenzoic acid, and< strong>methyl substituents offers a rich framework for designing novel therapeutics targeting inflammation and cancer. As research continues to uncover new biological mechanisms and synthetic methodologies, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.
165950-02-7 (3-({(tert-butoxy)carbonylamino}methyl)-4-methylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)